Cas no 2368872-24-4 (4-(3-Iodopropyl)morpholine hydrochloride)

• Product Name: 4-(3-Iodopropyl)morpholine hydrochloride
• CAS No: 2368872-24-4
• MF: C₇H₁₅ClINO
• MW: 291.5576
• CID: 4770029
• PubChem ID: 137701252
• Update Time: 2026-02-26

4-(3-Iodopropyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Iodopropyl)morpholine hydrochloride
• 4-(3-Iodopropyl)morpholine HCl
• 4-(3-iodopropyl)morpholine;hydrochloride
• D80835
• AKOS037649143
• 4-(3-Iodopropyl)morpholinehydrochloride
• 2368872-24-4
• C7H15ClINO
• BS-16713

• Inchi： 1S/C7H14INO.ClH/c8-2-1-3-9-4-6-10-7-5-9;/h1-7H2;1H
• InChI Key： UHMGJLPIZXZJRR-UHFFFAOYSA-N
• SMILES： IC([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H].Cl[H]

Computed Properties

• Exact Mass: 290.98869g/mol
• Monoisotopic Mass: 290.98869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Additional information on 4-(3-Iodopropyl)morpholine hydrochloride

Comprehensive Overview of 4-(3-Iodopropyl)morpholine hydrochloride (CAS No. 2368872-24-4)

4-(3-Iodopropyl)morpholine hydrochloride (CAS No. 2368872-24-4) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its morpholine backbone and iodopropyl functional group, has garnered attention for its versatility in medicinal chemistry and drug development. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of small-molecule inhibitors and bioconjugation techniques.

The structural uniqueness of 4-(3-Iodopropyl)morpholine hydrochloride lies in its ability to serve as a building block for more complex molecules. Its iodine moiety makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern organic synthesis. This aligns with the growing demand for high-efficiency catalysts and precise molecular modifications in the pharmaceutical industry.

In recent years, the compound has been linked to advancements in cancer research, where its derivatives are investigated for their potential to modulate cell signaling pathways. This ties into broader trends in personalized medicine and targeted drug delivery, topics frequently searched by professionals in the field. Additionally, its role in proteolysis-targeting chimeras (PROTACs) has sparked interest, as these molecules represent a cutting-edge approach to degrading disease-causing proteins.

From a synthetic perspective, 4-(3-Iodopropyl)morpholine hydrochloride is often discussed alongside amine-functionalized intermediates and heterocyclic compounds, reflecting its relevance in peptide synthesis and biomarker development. Its stability under physiological conditions further enhances its utility in in vivo studies, a key consideration for researchers optimizing bioavailability and pharmacokinetics.

Environmental and safety profiles are also critical discussion points. While not classified as hazardous, proper handling of iodine-containing compounds is emphasized in laboratory settings. This aligns with the increasing focus on green chemistry and sustainable synthesis methods, which prioritize minimal waste and energy efficiency—a recurring theme in academic and industrial forums.

The compound’s nomenclature, including its CAS No. 2368872-24-4, ensures precise identification across regulatory and commercial databases. This is particularly important for compliance with Good Manufacturing Practices (GMP) and research documentation, areas where accuracy is paramount. Suppliers and researchers alike frequently search for high-purity reagents, making detailed specifications for this compound essential for procurement decisions.

Looking ahead, 4-(3-Iodopropyl)morpholine hydrochloride is poised to remain a topic of interest due to its adaptability in emerging fields like antibody-drug conjugates (ADCs) and fluorescent labeling. Its integration into high-throughput screening platforms further underscores its value in accelerating drug discovery pipelines. As the scientific community continues to explore novel therapeutic targets, this compound’s role is likely to expand, driven by its proven utility and structural flexibility.